Cas no 2680689-43-2 (benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate)

• Product Name: benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate
• CAS No: 2680689-43-2
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5632362
• PubChem ID: 165934663
• Update Time: 2025-10-31

benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288182
• 2680689-43-2
• benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate

• Inchi： 1S/C14H14N2O3S/c1-9-12(10(2)17)13(20-16-9)15-14(18)19-8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key： KKAOYQGBPJBLMB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=O)C(C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.5Ų

Additional information on benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate

Benzyl N-(4-Acetyl-3-Methyl-1,2-Thiazol-5-Yl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2680689-43-2, commonly referred to as benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate functional group, further linked to a thiazole ring substituted with an acetyl and methyl group. The thiazole ring itself is a heterocyclic aromatic structure that plays a crucial role in the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate as a promising candidate in the development of new drugs. Researchers have explored its ability to inhibit certain enzymes and its potential as an antimicrobial agent. For instance, a study published in 2023 demonstrated that this compound exhibits potent activity against a range of bacterial strains, suggesting its potential application in the pharmaceutical industry.

The synthesis of benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the acetyl and methyl substituents, and finally, the attachment of the benzyl carbamate group. The synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

One of the key features of this compound is its versatility in terms of functionalization. The presence of multiple reactive sites on the molecule allows for further modifications to tailor its properties for specific applications. For example, researchers have explored the substitution of the benzyl group with other aromatic systems to investigate their impact on biological activity.

In terms of applications, benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-yl)carbamate has shown promise in various fields beyond pharmaceuticals. It has been studied as a potential agrochemical due to its pesticidal properties. Additionally, its unique structure makes it a valuable building block in organic synthesis, enabling the creation of more complex molecules with diverse functionalities.

From an environmental perspective, recent research has focused on understanding the biodegradability and eco-toxicity of this compound. Initial findings suggest that it has a relatively low environmental impact compared to other similar compounds, making it a more sustainable option for certain applications.

In conclusion, benzyl N-(4-acetyl-3-methyl-1,2-thiazol-5-Yl)carbamate (CAS No. 2680689-43-2) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and promising biological activity continue to make it an area of active research interest. As new studies emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.